Cas no 954019-26-2 (N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide)

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide is a synthetic organic compound featuring a piperidine core functionalized with a 2-methoxyethyl group and an acetamide-linked 3-methylphenyl moiety. Its structural design enhances binding affinity and selectivity, making it a valuable intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) receptors. The presence of the methoxyethyl group improves solubility and pharmacokinetic properties, while the methylphenyl moiety contributes to hydrophobic interactions. This compound is suited for research applications requiring precise modulation of biological activity. Its well-defined synthetic pathway ensures high purity and reproducibility, supporting its use in drug discovery and pharmacological studies.
N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide structure
954019-26-2 structure
Product Name:N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide
CAS No:954019-26-2
MF:C18H28N2O2
MW:304.427124977112
CID:5906426
PubChem ID:16895562
Update Time:2025-11-06

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2-(3-methylphenyl)acetamide
    • 954019-26-2
    • N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(m-tolyl)acetamide
    • AKOS024491486
    • VU0630823-1
    • N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2-(3-methylphenyl)acetamide
    • F5033-0253
    • N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide
    • Inchi: 1S/C18H28N2O2/c1-15-4-3-5-17(12-15)13-18(21)19-14-16-6-8-20(9-7-16)10-11-22-2/h3-5,12,16H,6-11,13-14H2,1-2H3,(H,19,21)
    • InChI Key: JGVUVUACFFSCAI-UHFFFAOYSA-N
    • SMILES: C(NCC1CCN(CCOC)CC1)(=O)CC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 304.215078140g/mol
  • Monoisotopic Mass: 304.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.6Ų

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide Pricemore >>

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Additional information on N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide

Recent Advances in the Study of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide (CAS: 954019-26-2)

N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide (CAS: 954019-26-2) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications, mechanism of action, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary drug discovery and development.

Recent studies have focused on elucidating the pharmacological profile of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide. Preliminary investigations suggest that this compound exhibits notable activity as a modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings are supported by in vitro and in vivo experiments, which demonstrate the compound's ability to interact with key receptor subtypes, potentially offering new avenues for the treatment of neurological and psychiatric disorders.

One of the most promising aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Research has shown that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide may possess neuroprotective properties, as evidenced by its ability to mitigate oxidative stress and reduce neuronal apoptosis in experimental models. These effects are believed to be mediated through the compound's interaction with specific signaling pathways involved in cellular survival and inflammation.

In addition to its neurological applications, recent studies have also explored the compound's potential in oncology. Preliminary data indicate that N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism underlying this activity appears to involve the inhibition of key enzymes and pathways critical for tumor cell proliferation and survival. Further research is needed to fully characterize these effects and assess the compound's suitability as a therapeutic agent in cancer treatment.

The pharmacokinetic properties of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide have also been a focus of recent investigations. Studies have demonstrated that the compound exhibits favorable absorption and distribution profiles, with good bioavailability and minimal off-target effects. These characteristics make it a promising candidate for further development, although additional studies are required to optimize its formulation and delivery for clinical use.

Despite the promising findings, several challenges remain in the development of N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide as a therapeutic agent. Issues such as potential toxicity, metabolic stability, and long-term safety need to be thoroughly addressed in future studies. Moreover, the compound's exact mechanism of action and its interactions with other biological targets require further elucidation to fully understand its therapeutic potential.

In conclusion, N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}-2-(3-methylphenyl)acetamide (CAS: 954019-26-2) represents a promising compound with diverse potential applications in the fields of neurology and oncology. The latest research highlights its pharmacological properties, therapeutic potential, and challenges that need to be addressed for its successful development. Continued investigation into this compound is expected to yield valuable insights that could contribute to the advancement of novel therapeutic strategies in the chemical biology and pharmaceutical sectors.

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